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This guide provides an objective comparison of the measurement standards for Freon-11
(trichlorofluoromethane, CFC-11), a potent ozone-depleting substance, as maintained by the
world's leading atmospheric monitoring networks. The data and methodologies presented are
essential for ensuring the global comparability of CFC-11 measurements, which is critical for
verifying compliance with international treaties such as the Montreal Protocol.

Data Presentation: Comparison of Major Global
Networks

The two primary networks responsible for long-term, high-precision measurements of
atmospheric CFC-11 are the National Oceanic and Atmospheric Administration's Global
Monitoring Laboratory (NOAA/GML) and the Advanced Global Atmospheric Gases Experiment
(AGAGE). Inter-laboratory comparisons and ongoing collaborations ensure the consistency of
their data, which underpins scientific assessments of ozone depletion and climate change.

While direct "round-robin" style inter-laboratory comparison reports for CFC-11 are not
frequently published in a consolidated format, the ongoing comparison of measurements from
co-located stations and the exchange of calibrated air samples provide a continuous
assessment of the measurement standards. A key aspect of this comparison is the consistency
of their calibration scales.
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Consistency/Comp

Parameter NOAA/GML AGAGE .
arison
The ratio of NOAA to
AGAGE
o measurements is
Calibration Scale NOAA-2016 SI0-05

0.9993 + 0.0009,
indicating excellent

agreement.[1]

Gas Chromatography
with Electron Capture
Detection (GC-ECD),

Gas Chromatography
with Electron Capture
Detection (GC-MD),

Both networks use
similar high-precision
gas chromatography
techniques. AGAGE's
"Medusa" system is

notable for its

Instrumentation "Medusa" Gas )
Gas Chromatography- ] cryogenic
Chromatography with )
Mass Spectrometry preconcentration,
Mass Spectrometry )
(GC-MS) allowing for the
(GC-MS)
measurement of a
wide range of trace
gases.
Strives for high ) o )
] ] High precision with ]
accuracy with detailed o The consistency over
. ) reported precisions up )
uncertainty analysis. time between the two
Measurement to 0.1% RSD for some

Uncertainty

For many trace gases,
expanded
uncertainties (k=2) are
reported.[2][3]

compounds measured
by the Medusa GC-
MS.

networks for CFC-11

is approximately 1%.

[1]

Sampling Network

In-situ measurements
at baseline
observatories and
flask sampling from a
global network of
sites, including

aircraft.[4]

A global network of
coastal and mountain
sites with high-
frequency in-situ

measurements.[5]

Both networks
maintain long-term
measurement records
at globally distributed
sites, with some co-
located stations for

direct comparison.[6]
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Experimental Protocols

The measurement of Freon-11 at trace atmospheric concentrations requires meticulous
experimental procedures to ensure accuracy and precision. The methodologies employed by
NOAA/GML and AGAGE, while slightly different in their specific implementations, are based on
the same fundamental principles of gas chromatography.

NOAA/GML Freon-11 Measurement Protocol

The NOAA/GML measures CFC-11 through both in-situ and flask sampling programs.[4]
 In-Situ Measurements:

o Instrumentation: Automated, on-site gas chromatographs with electron capture detectors
(GC-ECDs) are deployed at NOAA's baseline observatories.[4]

o Sampling: Air is sampled continuously from tall towers to ensure it is representative of the
regional background atmosphere.

o Calibration: The instruments are calibrated frequently using a suite of compressed gas
standards that are traceable to the NOAA primary calibration scale (NOAA-2016 for CFC-
11).14]

e Flask Sampling Program:

o Sample Collection: Air samples are collected in specially prepared flasks from a global
network of surface sites and from aircraft profiles.

o Analysis: The flasks are returned to NOAA's central laboratory in Boulder, Colorado, for
analysis on custom-built gas chromatograph systems, including GC-MS.[4]

o Data Combination: Data from the different programs are combined into a long-term
dataset, with adjustments made for any known biases between measurement systems.[4]

AGAGE Freon-11 Measurement Protocol

The AGAGE network focuses on high-frequency, in-situ measurements at globally distributed
sites.[5]
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¢ Instrumentation:

o The primary instrument used for CFC-11 and a wide range of other trace gases is the
"Medusa" Gas Chromatograph with Mass Spectrometry (GC-MS).[7]

o This system utilizes a cryogenic preconcentration technique to trap and enrich trace gases
from a large volume of air, enabling highly precise measurements.

e Sampling and Analysis:
o Air is sampled from tall towers at each station.

o The Medusa GC-MS system is fully automated, performing frequent measurements of
both ambient air and calibration standards.

o Calibration:

o The AGAGE measurements are tied to the Scripps Institution of Oceanography (SIO)
calibration scales, with CFC-11 being reported on the SIO-05 scale.[8]

o A hierarchy of calibration standards is used to ensure the long-term stability and
consistency of measurements across the network.

Mandatory Visualization

The following diagrams illustrate the key workflows and relationships in the inter-laboratory
comparison of Freon-11 measurement standards.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www-air.larc.nasa.gov/missions/agage/data
https://www.researchgate.net/publication/364300527_Determination_and_analysis_of_time_series_of_CFC-11_CCl_3_F_from_FTIR_solar_spectra_in_situ_observations_and_model_data_in_the_past_20_years_above_Jungfraujoch_46N_Lauder_45S_and_Cape_Grim_40S_station
https://www.benchchem.com/product/b1174993?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

NOAA/GML
Primary Standards Calibration Calibration
(NOAA-2016 Scale) Working Standards
GC-ECD/GC-MS CFC-11 Data
Analysis

Inter—";aboratory Comparison

Measurement
> Circulating Standards

(Round Robin)

Results

A

) Data Comparison &
Analysis Consistency Assessment
Data

P Co-located Stations A

AGAGE

Y
Primary Standards Calibration Calibration
(S10-05 Scale) Working Standards Medusa GC-MS CFC-11 Data

Click to download full resolution via product page

Caption: Workflow of an inter-laboratory comparison for Freon-11 measurements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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